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Compound of Interest

Compound Name:
6-Chloro-7-deazapurine

Hydrochloride

CAS No.: 1243346-92-0

Cat. No.: B563695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound
6-Chloro-7-deazapurine hydrochloride is a heterocyclic building block, notable as a key

intermediate in the synthesis of various biologically active molecules, including the Janus

kinase (JAK) inhibitor, tofacitinib.[1][2] Its purine-like structure, with a chlorine atom at the 6-

position, makes it a versatile reagent for nucleophilic substitution reactions. However, its

chemical properties also necessitate careful handling and storage to prevent degradation and

ensure the safety of laboratory personnel.

This guide is structured to provide a holistic understanding of the compound, from its

fundamental properties to detailed experimental protocols.

Physicochemical Properties and Safety Data
A thorough understanding of the compound's properties is the foundation of safe and effective

handling.
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Property Value Source

Molecular Formula C₆H₄ClN₃ [3]

Molecular Weight 153.57 g/mol [3]

Appearance
White to off-white/tan

solid/powder
[3][4]

Melting Point 188-194 °C

Solubility
Soluble in DMSO, ethyl

acetate, and methanol.

Purity Typically >97% (GC)

Safety and Hazard Information:

Hazard Statement Description GHS Classification Source

H301 Toxic if swallowed
Acute Toxicity, Oral

(Category 3)

H315 Causes skin irritation
Skin Irritation

(Category 2)
[3]

H319
Causes serious eye

irritation

Eye Irritation

(Category 2A)
[3]

Core Principles of Handling and Storage
The stability and reactivity of 6-Chloro-7-deazapurine hydrochloride dictate specific handling

and storage requirements. The compound is stable under normal conditions but is incompatible

with strong oxidizing agents and strong acids.[5]

Rationale for Storage Conditions
Proper storage is paramount to prevent degradation and maintain the compound's purity.
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Temperature: While room temperature storage is generally acceptable, long-term storage at

-20°C is recommended to minimize the potential for slow degradation over time.

Atmosphere: The container should be tightly sealed to protect it from atmospheric moisture.

Light: The compound should be stored in a dark place to prevent potential

photodecomposition.

Personal Protective Equipment (PPE)
Given its toxicity and irritant properties, a stringent PPE protocol is mandatory.

Eye Protection: Chemical safety goggles are essential.

Hand Protection: Nitrile gloves are recommended. Ensure to change gloves immediately if

they become contaminated.

Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges should be

used, especially when handling the powder outside of a certified chemical fume hood.

Body Protection: A lab coat must be worn.

Experimental Protocols
These protocols are designed to provide a starting point for researchers. Adjustments may be

necessary based on specific experimental needs.

Preparation of a Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for 6-Chloro-7-deazapurine hydrochloride
due to its excellent solvating properties for a wide range of organic compounds.[6]

Objective: To prepare a 10 mM stock solution of 6-Chloro-7-deazapurine hydrochloride in

DMSO.

Materials:

6-Chloro-7-deazapurine hydrochloride

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b563695/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-chloro-7-deazapurine-hydrochloride
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1534682/download-documents?artifactId=PPOp9douiiFOOnNe-PF6TwpvV5WNlaXjqAy0HsncLg7aexPHKszF5nY
https://www.benchchem.com/product/b563695/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-chloro-7-deazapurine-hydrochloride
https://www.benchchem.com/product/b563695/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-chloro-7-deazapurine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh out the desired amount of 6-Chloro-
7-deazapurine hydrochloride. For example, to prepare 1 mL of a 10 mM solution, you

would need 1.536 mg of the compound (Molecular Weight: 153.57 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (to

no more than 37°C) may be applied if necessary to aid dissolution.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Note on Stability: While the compound is stable as a solid, the long-term stability of its solutions

is not extensively documented. It is best practice to prepare fresh solutions for critical

experiments or to perform periodic quality control checks on stored solutions.

Handling of the Solid Compound
Due to its toxicity upon ingestion and its potential to cause skin and eye irritation, handling the

solid form of 6-Chloro-7-deazapurine hydrochloride requires specific precautions.

Objective: To safely handle and weigh the solid compound.

Procedure:
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Work Area: Always handle the solid compound in a certified chemical fume hood to minimize

inhalation risk.[7]

Weighing: Use a tared weighing paper or a small, dedicated container for weighing.

Static Control: Be mindful of static electricity, which can cause the fine powder to disperse.

An anti-static gun can be used if necessary.

Cleaning: After weighing, carefully clean the balance and surrounding area with a damp cloth

to remove any residual powder. Dispose of the cloth as hazardous waste.

Spill Management and Waste Disposal
Accidents can happen, and being prepared is crucial for maintaining a safe laboratory

environment.

Spill Protocol
For a small spill of the solid compound:

Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Gently cover the spill with an absorbent material, such as vermiculite or sand.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Clean: Clean the spill area with a suitable solvent (e.g., methanol), followed by soap and

water. All cleaning materials should be disposed of as hazardous waste.

Waste Disposal
All waste containing 6-Chloro-7-deazapurine hydrochloride, including unused compound,

contaminated materials, and solutions, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://ehs.stanford.edu/wp-content/uploads/sops/Highly%20Acutely%20Toxic%20Materials.pdf
https://www.benchchem.com/product/b563695/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-chloro-7-deazapurine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Collect in a labeled, leak-proof container. Do not mix with incompatible waste

streams.

Follow all local, state, and federal regulations for hazardous waste disposal.[4] In some cases,

disposal of chlorinated water into a sanitary sewer may be an option, but this requires

coordination with local authorities to ensure the wastewater treatment plant can handle the

load.[8]

Logical Relationships and Workflows
The following diagrams illustrate the key decision-making processes and workflows for

handling 6-Chloro-7-deazapurine hydrochloride.
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Figure 1: General Handling Workflow
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Caption: General workflow for handling 6-Chloro-7-deazapurine HCl.
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Figure 2: Storage Decision Tree
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Caption: Decision tree for appropriate storage conditions.

Conclusion
6-Chloro-7-deazapurine hydrochloride is a valuable research chemical that demands

respect and careful handling. By adhering to the principles and protocols outlined in this guide,

researchers can ensure the integrity of their experiments, the longevity of the compound, and,

most importantly, a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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